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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B7770461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate of 2-
Octenal, a medium-chain α,β-unsaturated aldehyde. The information is compiled from

available experimental studies and predictive models to support environmental risk

assessments and inform safe handling and disposal practices. This document is intended for

an audience with a technical background in environmental chemistry, toxicology, and drug

development.

Physicochemical Properties
Understanding the fundamental physicochemical properties of a compound is essential for

predicting its behavior and distribution in the environment. The properties of (E)-2-Octenal are

summarized below.
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Property Value Source

Molecular Formula C₈H₁₄O --INVALID-LINK--

Molecular Weight 126.20 g/mol --INVALID-LINK--

Physical State
Colorless to slightly yellow

liquid
--INVALID-LINK--

Water Solubility
612.7 mg/L @ 25 °C

(estimated)
--INVALID-LINK--

Vapor Pressure
0.86 mm Hg @ 25 °C

(estimated)
--INVALID-LINK--

Log Kₒw (Octanol-Water

Partition Coefficient)
2.57 (estimated) --INVALID-LINK--

Henry's Law Constant
1.74 x 10⁻⁴ atm-m³/mol

(estimated)
--INVALID-LINK--

Environmental Persistence and Degradation
The persistence of 2-Octenal in the environment is determined by its susceptibility to various

degradation processes, including biodegradation, atmospheric oxidation, hydrolysis, and

photodegradation.

Biodegradation
The available information on the biodegradability of 2-Octenal is primarily based on predictive

models, with a lack of specific experimental data for this compound.

2.1.1 Ready Biodegradability

Ready biodegradability tests, such as those described in the OECD 301 guidelines, are

designed to assess the potential for rapid and complete biodegradation of a chemical under

stringent aerobic conditions. While a specific OECD 301 study for 2-Octenal was not identified

in the public literature, predictive models from EPI Suite suggest that it is readily

biodegradable. However, information from the European Chemicals Agency (ECHA) on a

structurally similar substance indicates that it was not found to be readily biodegradable in
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OECD 301B (CO₂ Evolution Test) and OECD 301F (Manometric Respirometry Test) studies,

achieving only 32-33% degradation in 28 days.[1] This discrepancy highlights the need for

experimental verification for 2-Octenal.

Experimental Protocol: OECD Guideline 301B - CO₂ Evolution Test

This method is designed to evaluate the ready biodegradability of a chemical by measuring the

amount of carbon dioxide produced over a 28-day period.

Test System: A defined volume of mineral medium containing a known concentration of the

test substance (as the sole source of organic carbon) is inoculated with a small number of

microorganisms from a mixed source, typically activated sludge from a sewage treatment

plant.

Procedure: The test mixture is incubated in the dark at a constant temperature (e.g., 20-

25°C) with continuous aeration. The carbon dioxide produced by the microbial respiration is

trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide solution), and

the amount is determined by titration or with a total organic carbon (TOC) analyzer.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the amount of

CO₂ produced to the theoretical amount of CO₂ (ThCO₂) that would be produced from the

complete oxidation of the test substance. A substance is considered readily biodegradable if

it reaches the pass level of 60% ThCO₂ within a 10-day window during the 28-day test

period.[1]

Workflow for OECD 301B Ready Biodegradability Test.

Atmospheric Oxidation
Due to its volatility, a significant environmental fate process for 2-Octenal is oxidation in the

atmosphere. This primarily occurs through reactions with hydroxyl radicals (•OH) and ozone

(O₃).

2.2.1 Reaction with Hydroxyl Radicals

Predictive modeling (EPI Suite) estimates a rapid degradation of (E)-2-Octenal by hydroxyl

radicals in the atmosphere.
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Parameter Value (trans-isomer) Source

Overall OH Rate Constant 4.39 x 10⁻¹¹ cm³/molecule-sec --INVALID-LINK--

Atmospheric Half-Life
2.92 hours (assuming 12-hr

day, 1.5 x 10⁶ OH/cm³)
--INVALID-LINK--

2.2.2 Reaction with Ozone (Ozonolysis)

The reaction of (E)-2-Octenal with ozone has been experimentally studied. This process

contributes to its atmospheric degradation, albeit at a slower rate than the reaction with

hydroxyl radicals.

Parameter Value (trans-isomer) Source

Ozone Reaction Rate

Constant
1.82 x 10⁻¹⁸ cm³/molecule-sec --INVALID-LINK--

Atmospheric Half-Life
6.30 days (at 7 x 10¹¹

molecules/cm³)
--INVALID-LINK--

An experimental study by Gaona Colmán et al. (2017) investigated the ozonolysis of (E)-2-
Octenal and identified the primary reaction products.[2]

Product Molar Yield (%)

Glyoxal 41 ± 3

Hexanal 39 ± 3

Experimental Protocol: Ozonolysis in an Environmental Chamber

The ozonolysis of (E)-2-Octenal was investigated in a large-volume environmental chamber to

simulate atmospheric conditions.

Reactor: A 1080 L quartz-glass environmental chamber was used.
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Conditions: Experiments were conducted at 298 ± 2 K and atmospheric pressure in synthetic

air.

Reactant and Product Monitoring: The concentrations of (E)-2-Octenal and its degradation

products were monitored in-situ using Fourier Transform Infrared (FTIR) spectroscopy.

Procedure: A known concentration of (E)-2-Octenal was introduced into the chamber. Ozone

was then added, and the decay of the parent compound and the formation of products were

monitored over time by FTIR. The molar yields of the products were determined from the

concentration-time profiles.[2]

Atmospheric Ozonolysis of (E)-2-Octenal

2-Octenal

Primary Ozonide

Ozone

Criegee Intermediate 1

Criegee Intermediate 2

Glyoxal

Hexanal

Click to download full resolution via product page

Simplified reaction pathway for the ozonolysis of (E)-2-Octenal.

Hydrolysis
No experimental data on the hydrolysis of 2-Octenal were found in the reviewed literature.

Predictive models (EPI Suite) were also unable to estimate a hydrolysis rate for this compound.

The α,β-unsaturated aldehyde structure suggests a potential for Michael addition of water,

which could be pH-dependent, but this has not been experimentally confirmed.

Photodegradation
No experimental studies specifically investigating the aqueous or soil photodegradation of 2-
Octenal were identified. As an α,β-unsaturated carbonyl compound, it possesses a

chromophore that can absorb UV radiation, suggesting a potential for direct photolysis.

However, the environmental significance of this process is unknown without experimental data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.toxlab.co/test-no-301-ready-biodegradability/
https://www.benchchem.com/product/b7770461?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Distribution
The distribution of 2-Octenal in the environment is governed by its partitioning behavior

between different environmental compartments.

Soil Adsorption and Mobility
The soil adsorption coefficient (Koc) is a measure of a chemical's tendency to adsorb to soil

and sediment organic matter. A low Koc value indicates high mobility in soil.

Parameter Value Method Source

Soil Adsorption

Coefficient (Koc)
19.78 L/kg

MCI Method

(estimated)
--INVALID-LINK--

Log Koc 1.296
MCI Method

(estimated)
--INVALID-LINK--

The estimated low Koc value suggests that 2-Octenal will have high mobility in soil and is not

likely to adsorb significantly to soil organic matter.[3] Its volatility also suggests it will likely be

mobile in the environment.[4]

Bioaccumulation Potential
Bioaccumulation is the process by which a chemical is taken up by an organism from the

environment through all routes of exposure. The bioconcentration factor (BCF) is a key

parameter for assessing bioaccumulation potential in aquatic organisms.

Parameter Value Method Source

Log BCF
1.360 (BCF = 22.9

L/kg wet-wt)

Regression-based

(estimated)
--INVALID-LINK--

The estimated log BCF value is below the threshold for concern for bioaccumulation (typically

log BCF > 3). This suggests a low potential for 2-Octenal to bioaccumulate in aquatic

organisms. No experimental bioaccumulation studies for 2-Octenal were found.
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Experimental Protocol: OECD Guideline 305 - Bioaccumulation in Fish

This guideline describes the procedures for determining the bioconcentration factor (BCF) in

fish through aqueous exposure.

Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss) or

zebrafish (Danio rerio), is selected.

Test System: A flow-through system is preferred to maintain a constant concentration of the

test substance in the water.

Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance

in water for a period of up to 28 days. Water and fish tissue samples are collected at regular

intervals and analyzed for the test substance.

Depuration Phase: After the uptake phase, the fish are transferred to clean, untreated water

and monitored for the elimination of the test substance from their tissues.

Data Analysis: The BCF is calculated as the ratio of the concentration of the test substance

in the fish (at steady state) to its concentration in the water. Kinetic BCFs can also be

calculated from the uptake and depuration rate constants.

Workflow for OECD 305 Bioaccumulation in Fish Test.

Ecotoxicity
Limited experimental data is available for the ecotoxicity of 2-Octenal. General safety data

sheets advise not to empty it into drains, indicating a potential for aquatic toxicity.[4] Further

experimental testing according to standard OECD guidelines (e.g., OECD 201 for algae, OECD

202 for Daphnia, and OECD 203 for fish) would be necessary to fully characterize its

ecotoxicological profile.

Summary and Conclusions
Based on the available data, the environmental fate of 2-Octenal is characterized by:

High mobility in soil: Due to its low estimated soil adsorption coefficient.
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Rapid atmospheric degradation: Primarily through reaction with hydroxyl radicals, with a half-

life of a few hours. Ozonolysis is a secondary, slower degradation pathway.

Low bioaccumulation potential: Indicated by a low estimated bioconcentration factor.

Uncertain persistence in water and soil: While predictive models suggest it may be readily

biodegradable, this is contradicted by data on a similar substance. Experimental data on

biodegradation, hydrolysis, and photodegradation in aqueous and soil environments are

lacking.

The primary environmental exposure pathways are likely to be through volatilization and

atmospheric transport, with subsequent degradation. Due to its mobility, if released to soil, it

has the potential to leach into groundwater. The lack of experimental data on its persistence in

water and soil represents a significant data gap in a comprehensive environmental risk

assessment. It is recommended that experimental studies be conducted to determine the ready

biodegradability, hydrolysis, and photodegradation rates of 2-Octenal to refine this

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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